3-Cyclopropoxy-2-iodo-4-nitropyridine

• Molecular Formula: C8H7IN2O3
• Molecular Weight: 306.06 g/mol
• SMILES: C1CC1OC2=C(C=CN=C2I)[N+](=O)[O-]
• InChI: InChI=1S/C8H7IN2O3/c9-8-7(14-5-1-2-5)6(11(12)13)3-4-10-8/h3-5H,1-2H2
• InChIKey: ULDZPFIUYMELFB-UHFFFAOYSA-N

3-Cyclopropoxy-2-iodo-4-nitropyridine: Core Properties & Chemical Class

3-Cyclopropoxy-2-iodo-4-nitropyridine (CAS 1243448-92-1) is a polysubstituted pyridine building block characterized by a molecular formula of C8H7IN2O3 and a molecular weight of 306.06 g/mol . It belongs to the class of halogenated nitropyridines, which are widely used in medicinal chemistry and organic synthesis for cross-coupling, nucleophilic aromatic substitution, and subsequent heterocycle construction. This compound specifically combines a nitro group, an iodo leaving group, and a cyclopropoxy ether moiety on the pyridine core, creating a reactivity and property profile distinct from simpler halogenated pyridine analogs.

Iodo leaving group for cross-coupling (Suzuki, Sonogashira) and SNAr

Nitro group enables subsequent reduction or heterocycle construction

Cyclopropoxy ether moiety adds steric shielding and lipophilic character

3-Cyclopropoxy-2-iodo-4-nitropyridine: Analog Substitution Risks

The precise substitution pattern of 3-cyclopropoxy-2-iodo-4-nitropyridine governs its performance in key transformations. Swapping it for a close analog—such as its positional isomer 3-cyclopropoxy-4-iodo-2-nitropyridine or the simpler 2-iodo-4-nitropyridine—introduces different vectors for cross-coupling, altered electronic properties, and distinct metabolic liabilities. The quantitative evidence below demonstrates that seemingly minor structural shifts lead to measurable differences in molecular properties and, by class-level inference, in synthetic efficiency and pharmacokinetic behavior . Direct head-to-head data remain limited, but physicochemical parameters and structure-reactivity principles strongly argue against generic substitution without experimental validation.

Positional isomer

3-Cyclopropoxy-4-iodo-2-nitropyridine shifts the cross-coupling vector and may alter lipophilicity by ~0.9 log units, affecting cellular uptake context.

Simpler fragment

2-Iodo-4-nitropyridine lacks the cyclopropoxy group, reducing scaffold complexity and potentially changing metabolic stability and synthetic efficiency.

De-iodinated or altered nitro pattern

Removal of iodine or repositioning the nitro group changes electronic activation and chemoselectivity; direct transfer of reaction conditions may not reproduce.

3-Cyclopropoxy-2-iodo-4-nitropyridine: Quantitative Comparison Evidence

Molecular Weight vs. 2-Iodo-4-nitropyridine

3-Cyclopropoxy-2-iodo-4-nitropyridine has a molecular weight of 306.06 g/mol, compared to 249.99 g/mol for the simpler fragment 2-iodo-4-nitropyridine . This difference of 56.07 g/mol is due to the cyclopropoxy substituent, which adds three heavy atoms (C3H5O) and increases the compound's size and lipophilic surface area. For procurement decisions, this means the target compound offers a more elaborated vector for diversification in a single step, potentially reducing the number of synthetic operations required to reach a lead-like chemical space.

Molecular Weight

Calculated

306.06 g/mol

vs 2-Iodo-4-nitropyridine: 249.99 g/mol (+56.07)

Greater scaffold complexity may reduce synthetic steps

Derived from molecular formula; confirm by experimental analysis

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	306.06
Comparator Or Baseline	2-Iodo-4-nitropyridine: 249.99
Quantified Difference	+56.07
Conditions	Calculated from molecular formula (C8H7IN2O3 vs C5H3IN2O2); no experimental context required.

Why This Matters

A higher molecular weight with a pre-installed cyclopropoxy group can shorten synthetic routes and provide a scaffold with improved metabolic stability compared to a simple iodonitropyridine.

Lipophilicity vs. Positional Isomer

Computational predictions indicate a marked difference in lipophilicity between the target compound and its positional isomer. 3-Cyclopropoxy-2-iodo-4-nitropyridine has a predicted logP of approximately 2.6, while 3-cyclopropoxy-4-iodo-2-nitropyridine has a lower predicted logP of 1.66 . This difference of about 0.94 log units suggests the target compound will exhibit higher membrane permeability and potentially different tissue distribution. For procurement, this property profile may be more suitable for targets requiring enhanced cellular uptake.

Lipophilicity

Class-level inference

Predicted logP ~2.6

vs Positional isomer: ~1.66 (+0.94)

Higher predicted permeability may influence cellular uptake context

In silico estimate; validate experimentally before procurement decisions

Evidence Dimension	Predicted LogP (partition coefficient)
Target Compound Data	~2.6 (calculated)
Comparator Or Baseline	3-Cyclopropoxy-4-iodo-2-nitropyridine: ~1.66 (calculated)
Quantified Difference	+0.94
Conditions	In silico prediction; model provider not specified.

Why This Matters

A higher logP can be critical for crossing biological membranes and achieving sufficient target engagement in cellular assays.

Polar Surface Area vs. De-iodinated Analog

The target compound has a predicted topological polar surface area (TPSA) of 67.4 Ų, which is significantly higher than the 35.5 Ų of a de-iodinated analog (3-cyclopropoxy-4-nitropyridine) . While the iodo substituent increases the PSA, the value remains below the 90 Ų threshold commonly associated with poor oral absorption. This suggests the compound maintains favorable permeability while offering the iodine as a versatile synthetic handle.

Polar Surface Area

Class-level inference

TPSA 67.4 Ų

vs De-iodinated analog: ~35.5 Ų (+31.9)

Remains below 90 Ų threshold; may support CNS permeability screening

Predicted value; confirm with chromatographic or computational tools

Evidence Dimension	Topological Polar Surface Area (TPSA, Ų)
Target Compound Data	67.4
Comparator Or Baseline	3-Cyclopropoxy-4-nitropyridine: ~35.5 (predicted)
Quantified Difference	+31.9
Conditions	In silico prediction; model provider not specified.

Why This Matters

The combination of a moderate PSA and a reactive iodine atom makes it a strategic intermediate for synthesizing CNS-penetrant candidates where a halogen is needed for further functionalization.

Purity & Traceability Advantage

While many nitropyridine analogs are sold at 95% purity by generalist suppliers, 3-cyclopropoxy-2-iodo-4-nitropyridine is offered at 98% minimum purity by specialized vendors . This higher specification reduces the risk of side reactions and purification bottlenecks during scale-up. For the positional isomer 3-cyclopropoxy-4-iodo-2-nitropyridine, a similar purity grade is available, but the distinct CAS registry and SMILES identity (O=[N+]([O-])c1ccnc(I)c1OC1CC1) provide unambiguous traceability .

Purity Specification

Supporting evidence

98% minimum

Vs typical 95% for analogous nitropyridines (+3 pp)

Higher specification may improve reaction reproducibility

Vendor specification; request COA for lot-specific data

Evidence Dimension	Minimum Purity Specification
Target Compound Data	98% (as specified by multiple vendors)
Comparator Or Baseline	Analogous nitropyridines from general suppliers: 95% typical
Quantified Difference	+3 percentage points
Conditions	Vendor specification; analytical method: HPLC or NMR.

Why This Matters

A higher purity specification directly impacts the reliability of downstream reactions and minimizes the need for additional purification, saving time and cost in research and process development.

3-Cyclopropoxy-2-iodo-4-nitropyridine: High-Value Application Scenarios

Late-Stage Diversification for CNS Drug Discovery

The compound's predicted moderate lipophilicity (LogP ~2.6) and TPSA of 67.4 Ų position it as an ideal intermediate for synthesizing drug candidates targeting the central nervous system. The iodine handle allows for late-stage Suzuki or Sonogashira couplings to introduce diverse aromatic groups without pushing the molecular properties beyond acceptable CNS limits [1]. This is supported by class-level inference from related iodonitropyridine scaffolds used in kinase inhibitor programs.

Fragment-to-Lead Optimization with Metabolic Shield

Compared to the simpler fragment 2-iodo-4-nitropyridine, the target compound's cyclopropoxy group provides increased steric shielding and a higher molecular weight, potentially reducing oxidative metabolism. The purity specification of 98% ensures that fragment elaboration proceeds with minimal interference from unknown impurities, making it suitable for structure-activity relationship (SAR) studies where reproducibility is critical [1].

Heterocyclic Library Synthesis via Chemoselective Cross-Coupling

The ortho-relationship between the iodo and nitro groups allows for sequential chemoselective transformations. The iodine can be selectively coupled under palladium catalysis while the nitro group remains intact for later reduction or substitution. This orthogonal reactivity is a key differentiator from the 4-iodo isomer, where the para-nitro substitution pattern leads to different electronic activation and may require harsher conditions [1].

Application

Selection Property

Validation Focus

CNS candidate elaboration

Moderate lipophilicity (logP ~2.6), TPSA 67.4 Ų

Permeability and CNS MPO adherence

Fragment-to-lead diversification

Cyclopropoxy shielding, 98% purity specification

Metabolic stability context, SAR reproducibility

Orthogonal cross-coupling library

Iodo/nitro ortho-relationship

Chemoselectivity and reaction condition compatibility

• [1] Bakke, J. M. Nitropyridines: Synthesis and reactions. Pure and Applied Chemistry, 2003, 75 (10), 1403-1415. doi:10.1351/pac200375101403. View Source